3-[(2-Methylcyclohexyl)amino]-1-phenylpyrrolidine-2,5-dione

• Molecular Formula: C17H22N2O2
• Molecular Weight: 286.37 g/mol
• IUPAC Name: 3-[(2-methylcyclohexyl)amino]-1-phenylpyrrolidine-2,5-dione
• InChI: InChI=1S/C17H22N2O2/c1-12-7-5-6-10-14(12)18-15-11-16(20)19(17(15)21)13-8-3-2-4-9-13/h2-4,8-9,12,14-15,18H,5-7,10-11H2,1H3
• InChI Key: GWUARDQJMGAJMU-UHFFFAOYSA-N
• SMILES: CC1CCCCC1NC2CC(=O)N(C2=O)C3=CC=CC=C3

Description

3-[(2-Methylcyclohexyl)amino]-1-phenylpyrrolidine-2,5-dione, commonly known as Methylphenidate, is a central nervous system (CNS) stimulant that is widely used in the treatment of attention deficit hyperactivity disorder (ADHD). It is a psychostimulant drug that enhances the activity of dopamine and norepinephrine neurotransmitters in the brain, leading to improved cognitive function, focus, and attention.

Mechanism of Action

Methylphenidate works by blocking the reuptake of dopamine and norepinephrine neurotransmitters in the brain, leading to increased levels of these neurotransmitters in the synapse. This enhances the activity of these neurotransmitters, leading to improved cognitive function, focus, and attention.
Biochemical and Physiological Effects
Methylphenidate has a number of biochemical and physiological effects on the body. It increases heart rate, blood pressure, and respiration, leading to increased alertness and energy. It also increases the release of glucose into the bloodstream, leading to increased energy levels. Additionally, it can cause side effects such as insomnia, anxiety, and irritability.

Advantages and Limitations for Lab Experiments

Methylphenidate has a number of advantages and limitations for use in lab experiments. It is a potent 3-[(2-Methylcyclohexyl)amino]-1-phenylpyrrolidine-2,5-dione stimulant that can be used to enhance cognitive function and focus in subjects. However, it can also cause side effects such as anxiety and irritability, which may affect the results of the experiment. Additionally, it is a controlled substance that requires special handling and storage procedures.

Future Directions

There are a number of future directions for research on Methylphenidate. One area of interest is the development of new formulations of the drug that can improve its efficacy and reduce its side effects. Additionally, research is needed to better understand the long-term effects of Methylphenidate use on cognitive function and brain development. Finally, there is a need for research on the potential use of Methylphenidate in the treatment of other neurological disorders such as depression and schizophrenia.
Conclusion
Methylphenidate is a potent 3-[(2-Methylcyclohexyl)amino]-1-phenylpyrrolidine-2,5-dione stimulant that has been extensively studied for its therapeutic potential in the treatment of ADHD and other cognitive disorders. It works by blocking the reuptake of dopamine and norepinephrine neurotransmitters in the brain, leading to increased levels of these neurotransmitters in the synapse. While it has a number of advantages for use in lab experiments, it also has limitations and side effects that must be taken into account. There is a need for further research on the drug's efficacy, safety, and potential therapeutic uses.

Synthesis Methods

Methylphenidate is synthesized through a multi-step process that involves the condensation of phenylacetone with methylamine to form N-methylphenylacetone. This intermediate is then reacted with hydroxylamine to form N-hydroxy-N-methylphenylacetone, which is then reduced to form N-methylphenyl-2-propanone. The final step involves the reaction of N-methylphenyl-2-propanone with pyrrolidine and phosgene to form Methylphenidate.

Scientific Research Applications

Methylphenidate has been extensively studied for its therapeutic potential in the treatment of ADHD and other cognitive disorders. It has been shown to improve cognitive function, attention, and memory in both children and adults with ADHD. Additionally, it has been investigated for its potential in the treatment of other neurological disorders such as narcolepsy, depression, and schizophrenia.